1-(3,4-dimethoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate

• IUPAC Name: 1-[(3,4-dimethoxyphenyl)methyl]-4-naphthalen-2-ylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C23H26N2O4S.C2H2O4/c1-28-22-10-7-18(15-23(22)29-2)17-24-11-13-25(14-12-24)30(26,27)21-9-8-19-5-3-4-6-20(19)16-21;3-1(4)2(5)6/h3-10,15-16H,11-14,17H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key: ZPRMSDWNGVEWBE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC4=CC=CC=C4C=C3)OC.C(=O)(C(=O)O)O
• Molecular Formula: C25H28N2O8S
• Molecular Weight: 516.6 g/mol

Description

1-(3,4-dimethoxybenzyl)-4-(2-naphthylsulfonyl)piperazine oxalate is a chemical compound that has been studied extensively in scientific research. This compound is commonly referred to as DNBP and is used in various research applications due to its unique properties.

Mechanism of Action

The mechanism of action of DNBP involves its ability to interact with specific proteins and receptors. DNBP has been shown to bind to the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and mood regulation. DNBP has also been shown to modulate the activity of ion channels, including the NMDA receptor, which is involved in learning and memory.
Biochemical and Physiological Effects:
DNBP has been shown to have various biochemical and physiological effects. It has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. DNBP has also been shown to improve cognitive function and memory in animal models. Additionally, DNBP has been shown to have anti-cancer properties by inhibiting tumor growth and inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DNBP in lab experiments is its ability to selectively interact with specific proteins and receptors, making it a valuable tool for studying neuronal signaling pathways. Additionally, DNBP has a high binding affinity and specificity, making it a reliable probe for the detection of biomolecules. However, one limitation of using DNBP is its potential toxicity, which requires careful handling and monitoring in laboratory experiments.

Future Directions

For the use of DNBP in scientific research include the development of new therapeutics and derivatives with improved properties.

Scientific Research Applications

DNBP has been extensively used in scientific research due to its unique properties. It has been used as a fluorescent probe for the detection of proteins, DNA, and other biomolecules. DNBP has also been used as a modulator of ion channels and receptors, making it a valuable tool for studying neuronal signaling pathways. Additionally, DNBP has been used as a potential therapeutic agent for the treatment of various diseases such as cancer and Alzheimer's disease.